![molecular formula C14H14N2O3S B5701284 [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid](/img/structure/B5701284.png)
[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid
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Overview
Description
[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid, also known as FMTPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. FMTPA belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. In
Mechanism of Action
[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting the activity of COX-2. COX-2 is an enzyme that is induced in response to inflammation and is responsible for the production of prostaglandins, which play a key role in the inflammatory response. By inhibiting the activity of COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
This compound has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has been shown to reduce the production of prostaglandins, which play a key role in the inflammatory response. This compound has also been shown to reduce the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Additionally, this compound has been shown to reduce the production of reactive oxygen species (ROS), which play a key role in the inflammatory response.
Advantages and Limitations for Lab Experiments
[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. However, this compound also has some limitations. It has been shown to have poor solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has been shown to have a short half-life, which can limit its effectiveness as a therapeutic agent.
Future Directions
There are several future directions for the study of [4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid. One potential direction is the development of more effective delivery methods for this compound, such as the use of nanoparticles or liposomes. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of this compound, which could help to optimize its therapeutic efficacy. Additionally, the study of the potential synergistic effects of this compound with other anti-inflammatory agents could lead to the development of more effective combination therapies for the treatment of inflammatory diseases.
Synthesis Methods
[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid can be synthesized using a variety of methods, including the reaction of 4-aminophenylacetic acid with furfuryl isothiocyanate and subsequent treatment with hydrochloric acid. Another method involves the reaction of 4-nitrophenylacetic acid with furfurylamine, followed by reduction with hydrogen gas in the presence of palladium on carbon. Both methods have been shown to produce this compound with high yields and purity.
Scientific Research Applications
[4-({[(2-furylmethyl)amino]carbonothioyl}amino)phenyl]acetic acid has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which play a key role in the inflammatory response.
Properties
IUPAC Name |
2-[4-(furan-2-ylmethylcarbamothioylamino)phenyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3S/c17-13(18)8-10-3-5-11(6-4-10)16-14(20)15-9-12-2-1-7-19-12/h1-7H,8-9H2,(H,17,18)(H2,15,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSVCRMPLPJLEFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=S)NC2=CC=C(C=C2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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